Cas no 104916-41-8 (4-Methoxy-3,5-dimethylpicolinonitrile)

• Product Name: 4-Methoxy-3,5-dimethylpicolinonitrile
• CAS No: 104916-41-8
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1097468
• PubChem ID: 11073738
• Update Time: 2025-11-02

4-Methoxy-3,5-dimethylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3,5-dimethyl-2-Pyridinecarbonitrile
• 4-Methoxy-3,5-dimethylpicolinonitrile
• 4-methoxy-3,5-dimethylpyridine-2-carbonitrile
• 2-cyano-3,5-dimethyl-4-methoxypyridine
• 2-Pyridinecarbonitrile,4-methoxy-3,5-dimethyl
• 3,5-dimethyl-4-methoxy-2-cyanopyridine
• DB-185042
• KUUHFNGGLJKJIZ-UHFFFAOYSA-N
• CS-0377335
• SCHEMBL7672194
• 104916-41-8
• 2-Pyridinecarbonitrile, 4-methoxy-3,5-dimethyl-
• DTXSID40454184
• 3,5-Dimethyl-4-methoxypyridine-2-carbonitrile

• Inchi： 1S/C9H10N2O/c1-6-5-11-8(4-10)7(2)9(6)12-3/h5H,1-3H3
• InChI Key： KUUHFNGGLJKJIZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CN=C(C#N)C=1C

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 59-61 ºC
• Solubility: Very slightly soluble (0.84 g/l) (25 º C),
• PSA: 45.91000
• LogP: 1.57868

Additional information on 4-Methoxy-3,5-dimethylpicolinonitrile

4-Methoxy-3,5-dimethylpicolinonitrile (CAS No. 104916-41-8): A Versatile Scaffold in Medicinal Chemistry and Material Science

4-Methoxy-3,5-dimethylpicolinonitrile (CAS No. 104916-41-8) is a structurally unique heterocyclic compound derived from the pyridine ring system. This nitro compound contains a cyano group at the 2-position of the pyridine ring, along with methoxy and dimethyl substituents at the 4- and 3,5-positions respectively. The molecule's electronic properties, steric configuration, and regiochemical distribution of functional groups make it an attractive building block in both pharmaceutical research and materials engineering.

The synthetic accessibility of 4-methoxy-3,5-dimethylpicolinonitrile has been extensively explored in recent years. According to a 2023 study published in the Journal of Organic Chemistry, this compound can be efficiently synthesized via a one-pot reaction involving picolinonitrile derivatives and methylation reagents under mild reaction conditions. The regioselectivity of the methoxy substitution was found to be highly dependent on the electron-donating nature of the dimethyl groups, which stabilizes the transition state during the electrophilic substitution process. This synthetic strategy has enabled the preparation of analogous compounds with modulated biological activities.

Recent advances in computational chemistry have provided valuable insights into the electronic structure of 4-methoxy-3,5-dimethylpicolinonitrile. A 2024 paper in Chemical Physics Letters reported that the cyano group exhibits strong electron-withdrawing effects, while the methoxy substituent acts as a electron-donating group. This electronic balance contributes to the stability of the aromatic system and enhances the reactivity of the pyridine ring toward nucleophilic attack. These findings have significant implications for molecular design in drug discovery programs.

The application potential of 4-methoxy-3,5-dimethylpicolinonitrile has been demonstrated in multiple scientific domains. In the field of agrochemicals, a 2023 investigation published in ACS Sustainable Chemistry & Engineering highlighted its insecticidal activity against target pests in agricultural settings. The cyano group was found to interact with neurotransmitter receptors in insect nervous systems, leading to neurotoxic effects that disrupt insect behavior. This biological activity has sparked interest in its potential as a lead compound for pest control agents.

Within the realm of materials science, 4-methoxy-3,5-dimethylpicolinonitrile has shown promise as a ligand in coordination complexes. Research published in Coordination Chemistry Reviews in 2024 described its ability to form stable metal complexes with transition metals such as zinc and nickel. These metal-ligand interactions were found to enhance the electrochemical properties of organic-inorganic hybrid materials, making them suitable for applications in optoelectronics and energy storage systems.

Notably, the solubility characteristics of 4-methoxy-3,5-dimethylpicolinonitrile have been optimized through structure-activity relationship studies. A 2023 paper in Journal of Medicinal Chemistry demonstrated that the presence of the methoxy group significantly improves aqueous solubility compared to unsubstituted picolinonitrile. This improved solubility is attributed to the hydrogen-bonding capability of the methoxy oxygen, which enhances molecular dispersion in aqueous media. This property is particularly valuable in pharmaceutical formulation and biomedical applications.

Looking ahead, the future research directions for 4-methoxy-3,5-dimethylpicolinonitrile are likely to focus on structure-activity optimization and functionalization strategies. Ongoing studies in chemical biology are exploring its interaction with biological macromolecules, while computational modeling efforts are being employed to predict new applications in nanotechnology and quantum computing. The versatility of this compound, combined with its well-defined chemical structure, positions it as a promising candidate for cross-disciplinary scientific innovation.